[(3-Chlorophenyl)methyl](2-methylbutyl)amine

• Molecular Formula: C12H18ClN
• Molecular Weight: 211.73 g/mol
• IUPAC Name: N-[(3-chlorophenyl)methyl]-2-methylbutan-1-amine
• InChI: InChI=1S/C12H18ClN/c1-3-10(2)8-14-9-11-5-4-6-12(13)7-11/h4-7,10,14H,3,8-9H2,1-2H3
• InChI Key: IZADXFKHAFAHLS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNCC1=CC(=CC=C1)Cl

Description

(3-Chlorophenyl)methylamine is a secondary amine featuring a 3-chlorophenylmethyl group attached to a branched 2-methylbutyl chain. The compound’s structure combines aromatic and aliphatic components, with the chlorine atom on the phenyl ring influencing electronic properties and the branched alkyl chain contributing to steric effects and lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Chlorophenyl)methylamine typically involves the reaction of 3-chlorobenzyl chloride with 2-methylbutylamine. The reaction is carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually heated under reflux to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In an industrial setting, the production of (3-Chlorophenyl)methylamine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, can lead to higher purity and consistent quality of the final product.

Chemical Reactions Analysis

Types of Reactions

(3-Chlorophenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding imine or nitrile.

Reduction: The compound can be reduced to form the corresponding amine or alkane.

Substitution: The chlorine atom on the phenyl ring can be substituted with other nucleophiles, such as hydroxide, alkoxide, or amine groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often require the presence of a base, such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3), and are carried out under reflux conditions.

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted phenylmethylamines with various functional groups.

Scientific Research Applications

(3-Chlorophenyl)methylamine has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Chlorophenyl)methylamine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes, receptors, or DNA. The compound’s effects are mediated through various pathways, including inhibition of enzyme activity, modulation of receptor signaling, or interference with DNA replication and transcription.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aromatic Ring

Halogen-Substituted Analogs

• This dual halogenation may improve binding affinity in biological targets compared to the mono-chloro derivative .
• (3-Methoxyphenyl)methylamine (C₁₃H₂₁NO; MW: 207.31 g/mol): Replacing chlorine with a methoxy group introduces electron-donating effects, increasing solubility in polar solvents. This substitution could reduce oxidative stability but enhance interactions with electron-deficient receptors .

Bicyclic and Heterocyclic Analogs

• The allyl group introduces unsaturation, enabling further functionalization via addition reactions .

Alkyl Chain Modifications

Branching and Chain Length

• This structural difference may influence pharmacokinetic profiles .
• (3-Chlorophenyl)methylamine (C₁₀H₁₂ClN; MW: 181.66 g/mol):
  The allyl group introduces a reactive double bond, enabling polymerization or participation in cycloaddition reactions. This reactivity contrasts with the saturated 2-methylbutyl chain, which offers greater stability .

Salt Forms

• (Butan-2-yl)[(3-chlorophenyl)methyl]amine hydrochloride (): Protonation of the amine to form a hydrochloride salt enhances water solubility, making it more suitable for pharmaceutical formulations. The sec-butyl chain (vs.

Hybrid and Biphenyl Systems

• {[4-(3-Chlorophenyl)-3-methylphenyl]methyl}(ethyl)amine (C₁₆H₁₇ClN; MW: 258.77 g/mol):
  The biphenyl system increases molecular rigidity and π-π stacking capability, which could enhance binding to aromatic protein pockets. The ethyl chain’s smaller size reduces steric bulk compared to 2-methylbutyl .

Data Table: Key Structural and Property Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Aromatic Substituent	Alkyl Chain	Notable Properties/Applications	Reference
(3-Chlorophenyl)methylamine	C₁₂H₁₈ClN	211.73	3-chloro	2-methylbutyl	High lipophilicity, potential CNS activity	-
(3-Chloro-2-fluorophenyl)methylamine	C₁₂H₁₇ClFN	229.72	3-chloro, 2-fluoro	3-methylbutyl	Enhanced metabolic stability
(3-Methoxyphenyl)methylamine	C₁₃H₂₁NO	207.31	3-methoxy	2-methylbutyl	Improved solubility in polar solvents
(3-Chlorophenyl)methylamine	C₁₁H₁₆ClN	197.70	3-chloro	2-methylpropyl	Reduced steric bulk
(3-Chlorophenyl)methylamine	C₁₀H₁₂ClN	181.66	3-chloro	Allyl (C₃H₅)	Reactive for functionalization

Biological Activity

(3-Chlorophenyl)methylamine is an organic compound with significant potential in medicinal chemistry due to its structural complexity and biological activity. This compound features a chlorophenyl group and a branched amine structure, which allows it to interact with various biological targets. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of (3-Chlorophenyl)methylamine is C12H18ClN, with a molecular weight of approximately 211.73 g/mol. Its structure can be described as follows:

Property	Value
Molecular Formula	C12H18ClN
Molecular Weight	211.73 g/mol
Structural Features	Chlorophenyl group, branched amine

The unique substitution pattern of this compound influences its chemical reactivity and biological activity compared to similar compounds.

Antidepressant Activity

Research indicates that derivatives of (3-Chlorophenyl)methylamine may exhibit antidepressant properties . Studies have shown that compounds with similar structures can modulate neurotransmitter systems, particularly serotonin and norepinephrine pathways, which are crucial in mood regulation.

Antimicrobial Properties

The compound has also been investigated for its antimicrobial activity . Initial studies suggest that it may inhibit the growth of various pathogens, potentially making it a candidate for treating infections caused by resistant strains.

The mechanism by which (3-Chlorophenyl)methylamine exerts its biological effects involves interactions with specific receptors and enzymes:

• Receptor Binding : The compound may bind to dopamine and serotonin receptors, influencing their activity and leading to altered physiological responses .
• Enzyme Interaction : It has been suggested that the compound could inhibit certain enzymes involved in neurotransmitter breakdown, thereby enhancing the levels of these neurotransmitters in the synaptic cleft.

Study 1: Antidepressant Effects

A study published in Journal of Medicinal Chemistry explored the antidepressant potential of similar compounds. The findings indicated that specific derivatives showed significant improvement in behavioral tests associated with depression models in rodents. The mechanism was attributed to increased serotonin levels due to inhibition of serotonin reuptake transporters .

Study 2: Antimicrobial Activity

Another study conducted by researchers at a pharmaceutical institute focused on the antimicrobial properties of (3-Chlorophenyl)methylamine. The results demonstrated that the compound exhibited inhibitory effects against Gram-positive bacteria, including strains resistant to conventional antibiotics. The study emphasized the need for further exploration into its potential as an antimicrobial agent.

Comparative Analysis

To better understand the biological activity of (3-Chlorophenyl)methylamine, a comparison with related compounds is useful:

Compound	Activity	Mechanism
Benzylamine	Basic amine properties	Simple amine interactions
3-Chlorobenzylamine	Higher reactivity	Similar receptor interactions
[(3-Chlorophenyl)methyl]amine	Antidepressant, antimicrobial	Receptor binding and enzyme inhibition